Cas no 951646-20-1 (5,19-Epoxycucurbita-6,23,25-trien-3-ol; (3β,5β,23E)-form, 3-O-β-D-Allopyranoside)

• Product Name: 5,19-Epoxycucurbita-6,23,25-trien-3-ol; (3β,5β,23E)-form, 3-O-β-D-Allopyranoside
• CAS No: 951646-20-1
• MF: C₃₆H₅₆O₇
• MW: 600.825652122498
• CID: 6753480
• Update Time: 2024-03-03

5,19-Epoxycucurbita-6,23,25-trien-3-ol; (3β,5β,23E)-form, 3-O-β-D-Allopyranoside Chemical and Physical Properties

Names and Identifiers

• charantoside III
• charantoside IV
• (-)-Charantoside IV
• (-)-Charantoside III
• 5,19-Epoxycucurbita-6,23,25-trien-3-ol; (3β,5β,23E)-form, 3-O-β-D-Allopyranoside

• Inchi： 1S/C36H56O7/c1-21(2)9-8-10-22(3)23-13-15-34(7)25-14-16-36-26(35(25,20-41-36)18-17-33(23,34)6)11-12-27(32(36,4)5)43-31-30(40)29(39)28(38)24(19-37)42-31/h8-9,14,16,22-31,37-40H,1,10-13,15,17-20H2,2-7H3
• InChI Key： QFMGCFIFVIVJLB-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C4(C5C(C(C)(C)C(OC6C(O)C(O)C(O)C(CO)O6)CC5)(OC4)C=C3)CC2)(C)CC1)C)CC=CC(=C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• XLogP3: 7.985

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins